REACTION_CXSMILES
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[OH:1][CH2:2][CH2:3][CH2:4][CH2:5][O:6][C:7]1[CH:15]=[CH:14][C:10]([C:11]([OH:13])=[O:12])=[CH:9][CH:8]=1.[C:16](O)(=[O:20])[C:17]([CH3:19])=[CH2:18].C1(C)C=CC(S(O)(=O)=O)=CC=1.O>ClC(Cl)(Cl)C.C(C1CC(=CN(C)C)C=C(C(C)(C)C)C=1O)(C)(C)C>[C:16]([O:1][CH2:2][CH2:3][CH2:4][CH2:5][O:6][C:7]1[CH:15]=[CH:14][C:10]([C:11]([OH:13])=[O:12])=[CH:9][CH:8]=1)(=[O:20])[C:17]([CH3:19])=[CH2:18]
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Name
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Quantity
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282 g
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Type
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reactant
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Smiles
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OCCCCOC1=CC=C(C(=O)O)C=C1
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Name
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Quantity
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3.35 mol
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Type
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reactant
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Smiles
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C(C(=C)C)(=O)O
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Name
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Quantity
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23.7 g
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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1.1 L
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Type
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solvent
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Smiles
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ClC(C)(Cl)Cl
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Name
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2,6 di-tert-butyl-4-(dimethylaminomethylene)phenol
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Quantity
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0.3 g
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Type
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catalyst
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Smiles
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C(C)(C)(C)C1=C(C(=CC(C1)=CN(C)C)C(C)(C)C)O
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Name
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petroleum ether
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled to 60° C.-70° C.
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Type
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FILTRATION
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Details
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the precipitate was filtered off
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Type
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WASH
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Details
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After washing with petroleum ether
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Type
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CUSTOM
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Details
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the precipitate was dried under reduced pressure at room temperature for 24 hours
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Duration
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24 h
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Name
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Type
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product
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Smiles
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C(C(=C)C)(=O)OCCCCOC1=CC=C(C(=O)O)C=C1
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Type | Value | Analysis |
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AMOUNT: MASS | 223.7 g | |
YIELD: PERCENTYIELD | 60% | |
YIELD: CALCULATEDPERCENTYIELD | 60% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |